2-Hydroxy-1,3,2lambda5,4lambda2-dioxarsaplumbetane 2-oxide
2-Hydroxy-1,3,2lambda5,4lambda2-dioxarsaplumbetane 2-oxide
Lead arsenate is an organic molecular entity.
Brand Name:
Vulcanchem
CAS No.:
7784-40-9
VCID:
VC0166248
InChI:
InChI=1S/AsH3O4.Pb/c2-1(3,4)5;/h(H3,2,3,4,5);/q;+2/p-2
SMILES:
O[As]1(=O)O[Pb]O1
Molecular Formula:
PbHAsO4
AsHO4P
AsHO4P
Molecular Weight:
347 g/mol
2-Hydroxy-1,3,2lambda5,4lambda2-dioxarsaplumbetane 2-oxide
CAS No.: 7784-40-9
Reference Standards
VCID: VC0166248
Molecular Formula: PbHAsO4
AsHO4P
Molecular Weight: 347 g/mol
CAS No. | 7784-40-9 |
---|---|
Product Name | 2-Hydroxy-1,3,2lambda5,4lambda2-dioxarsaplumbetane 2-oxide |
Molecular Formula | PbHAsO4 AsHO4P |
Molecular Weight | 347 g/mol |
IUPAC Name | 2-hydroxy-1,3,2λ5,4λ2-dioxarsaplumbetane 2-oxide |
Standard InChI | InChI=1S/AsH3O4.Pb/c2-1(3,4)5;/h(H3,2,3,4,5);/q;+2/p-2 |
Standard InChIKey | UWRBYRMOUPAKLM-UHFFFAOYSA-L |
Impurities | Lead arsenate was a commonly used insecticide during the first half of the 20th century, particularly in deciduous tree fruit orchards. Antimony is cotransported with As during the ore refining process and could occur as an impurity in commercial lead arsenate products. |
SMILES | O[As]1(=O)O[Pb]O1 |
Canonical SMILES | [H+].[O-][As](=O)([O-])[O-].[Pb+2] |
Colorform | White monoclinic crystals |
Density | 5.943 g/cu cm Relative density (water = 1): 5.8 |
Melting Point | 280 °C (decomposes) |
Physical Description | ODOURLESS WHITE HEAVY POWDER. |
Description | Lead arsenate is an organic molecular entity. |
Shelf Life | Stable to light, air & water & is not decomp by carbon dioxide; decomposed by alkalies; incl calcium hydroxide. |
Solubility | Insoluble in water Soluble in nitric acid, alkalies Solubility in water, g/100ml: 0.0003 (none) |
Synonyms | lead arsenate |
PubChem Compound | 16685995 |
Last Modified | Nov 11 2021 |
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